Cas no 594-37-6 (1,2-Dichloro-2-methylpropane)

1,2-Dichloro-2-methylpropane structure

Product Name:1,2-Dichloro-2-methylpropane

CAS No:594-37-6

Molecular Formula:C₄H₈Cl₂

Molecular Weight:127.0123

MDL:MFCD00000817

CID:373396

PubChem ID:117943

1,2-Dichloro-2-methylpropane Properties

Names and Identifiers

- 1,2-Dichloroisobutane
- Dichloroisobutane
- Propane,1,2-dichloro-2-methyl-
- 2-Methyl-1,2-dichloropropane
- NSC 166449
- 1,2-DICHLORO-2-METHYLPROPANE
- Propane, dichloro-2-methyl-
- Dichloro-2-methylpropane
- OQPNDCHKFIHPBY-UHFFFAOYSA-N
- isobutylyl chloride
- Propane,2-dichloro-2-methyl-
- NSC166449
- FCH963820
- 1,2-bis(chloranyl)-2-methyl-propane
- OR16427
- A832317
- InChI=1/C4H8Cl2/c1-4(2,6)3-5/h
- 1,2-dichloro-2-methyl-propane
- 27177-44-2
- AS-49355
- InChI=1/C4H8Cl2/c1-4(2,6)3-5/h3H2,1-2H
- Propane, 1,2-dichloro-2-methyl-
- 594-37-6
- AKOS006220768
- MFCD00000817
- CS-0186289
- H11156
- NS00043665
- NSC-166449
- DTXSID20870661
- SCHEMBL5654715
- +Expand
- MDL： MFCD00000817
- InChIKey： OQPNDCHKFIHPBY-UHFFFAOYSA-N
- Inchi： 1S/C4H8Cl2/c1-4(2,6)3-5/h3H2,1-2H3
- SMILES： ClC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])Cl

Computed Properties

Exact Mass: 126.00000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 126.000306
Heavy Atom Count: 6
Complexity: 40.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.24260
PSA: 0.00000
Refractive Index: 1.4378 (589.3 nm 20 ºC)
Boiling Point: 141-147 ºC
Melting Point: -70.34°C (estimate)
Flash Point: 15.6±0.0 ºC,
Solubility: Very slightly soluble (0.48 g/l) (25 º C),
Color/Form: Not available
Solubility: Not available
Density: 1.082±0.06 g/cm3 (20 ºC 760 Torr),

1,2-Dichloro-2-methylpropane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003DUU-1g	1,2-DICHLOROISOBUTANE	594-37-6	95%	1g	$182.00	2024-04-22
A2B Chem LLC	AB57126-1g	1,2-DICHLOROISOBUTANE	594-37-6	95%	1g	$157.00	2024-04-19
Aaron	AR003E36-100mg	1,2-DICHLOROISOBUTANE	594-37-6	95%	100mg	$22.00
abcr	AB141277-250 mg	1,2-Dichloroisobutane; .	594-37-6		250MG	€152.00	2022-06-12
Apollo Scientific	OR16427-5g	1,2-Dichloro-2-methylpropane	594-37-6	97%	5g	£150.00	2023-09-02
Chemenu	CM459426-100mg	1,2-DICHLOROISOBUTANE	594-37-6	95%+	100mg	$53	2023-02-02
eNovation Chemicals LLC	D755152-1g	1,2-DICHLOROISOBUTANE	594-37-6	95%	1g	$245	2022-09-08
TRC	D437290-50mg	1,2-Dichloro-2-methylpropane	594-37-6		50mg	$ 64.00	2023-09-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBSP854-1g	1,2-dichloro-2-methylpropane	594-37-6	95%	1g	￥490.0
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1256959-250mg	1,2-Dichloroisobutane	594-37-6	98%	250mg	￥346.00

1,2-Dichloro-2-methylpropane Suppliers

TIAN MEN HENG CHANG HUA GONG Co., Ltd.

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(CAS:594-37-6)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:594-37-6)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

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(CAS:594-37-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

1,2-Dichloro-2-methylpropane Related Literature

1. Notes

D. Muriel Hall,J. F. Duncan,K. R. Lynn,C. W. Bird,R. C. Cookson,S. H. Dandegaonker,J. S. Watson,M. K. Hargreaves,G. Hetherington,P. L. Robinson,P. R. Enslin,D. E. A. Rivett,R. D. Brown,M. L. Heffernan,C. W. Rees,M. J. Newlands,F. Wild,P. B. D. de la Mare,K. Leffek,Adib Salama J. Chem. Soc. 1956 3674
2. 637. Reactions related to the pinacol–pinacone rearrangement. Part II. The fate of the carbonium ion derived from 2-methylpropane-1 : 2-diol

J. B. Ley,C. A. Vernon J. Chem. Soc. 1957 3256
3. 284. The kinetics and mechanisms of addition to olefinic substances. Part IV. Rearrangement accompanying addition of hypochlorous acid to 3-chloro-2-methylpropene

P. Ballinger,P. B. D. de la Mare J. Chem. Soc. 1957 1481
4. Organic synthesis with the most abundant transition metal–iron: from rust to multitasking catalysts

Sujoy Rana,Jyoti Prasad Biswas,Sabarni Paul,Aniruddha Paik,Debabrata Maiti Chem. Soc. Rev. 2021 50 243
5. Recent advances on non-precious metal-catalyzed C–H functionalization of N-heteroarenes

Atanu Bera,Lalit Mohan Kabadwal,Sourajit Bera,Debasis Banerjee Chem. Commun. 2022 58 10
6. C–H functionalization reactions under flow conditions

Stefano Santoro,Francesco Ferlin,Lutz Ackermann,Luigi Vaccaro Chem. Soc. Rev. 2019 48 2767
7. Recent advances in chelation-assisted site- and stereoselective alkenyl C–H functionalization

Jian Zhang,Xiunan Lu,Cong Shen,Liangyao Xu,Liyuan Ding,Guofu Zhong Chem. Soc. Rev. 2021 50 3263
8. 649. The kinetics and mechanisms of addition to olefinic substances. Part III. The carbonium ionic intermediate involved in addition of hypochlorous acid to isobutene

P. B. D. de la Mare,Adib Salama J. Chem. Soc. 1956 3337
9. Photo-oxidation reaction of tert-butyl chloride with OH radicals and Cl atoms in the troposphere and its implications

Fredy Joy,Balla Rajakumar Phys. Chem. Chem. Phys. 2023 25 7901
10. Molecular simulations for the spectroscopic detection of atmospheric gases

Clara Sousa-Silva,Janusz J. Petkowski,Sara Seager Phys. Chem. Chem. Phys. 2019 21 18970

594-37-6 (1,2-Dichloro-2-methylpropane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:594-37-6)1,2-Dichloro-2-methylpropane

Purity:99%

Quantity:5g

Price($):284.0